Cas no 116967-16-9 (1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde)

1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde structure
116967-16-9 structure
Product Name:1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde
CAS No:116967-16-9
MF:C6H7NO2
MW:125.125281572342
CID:131441
PubChem ID:45092679
Update Time:2025-04-19

1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(hydroxymethyl)-1H-Pyrrole-2-carboxaldehyde
    • 1H-Pyrrole-2-carboxaldehyde,1-(hydroxymethyl)-
    • 1H-Pyrrole-2-carboxaldehyde,1-(hydroxymethyl)-(9CI)
    • 1-(HYDROXYMETHYL)PYRROLE-2-CARBALDEHYDE
    • 116967-16-9
    • 1H-Pyrrole-2-carboxaldehyde, 1-(hydroxymethyl)-
    • Inchi: 1S/C6H7NO2/c8-4-6-2-1-3-7(6)5-9/h1-4,9H,5H2
    • InChI Key: XGZAKLAGPQJGRO-UHFFFAOYSA-N
    • SMILES: OCN1C=CC=C1C=O

Computed Properties

  • Exact Mass: 125.04771
  • Monoisotopic Mass: 125.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 42.2A^2

Experimental Properties

  • PSA: 42.23
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